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Compound of Interest

Compound Name: Triethylene glycol divinyl ether

Cat. No.: B1587675

The proper disposal of Triethylene glycol divinyl ether is crucial for ensuring laboratory
safety and environmental protection. This guide provides detailed procedures for its handling
and disposal, in line with major regulatory frameworks such as the Resource Conservation and
Recovery Act (RCRA) in the United States.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is essential to handle Triethylene glycol divinyl
ether with appropriate care. Always consult the Safety Data Sheet (SDS) for the specific
chemical in use.

o Personal Protective Equipment (PPE): Wear suitable protective equipment, including safety
goggles with side-shields, chemical-impermeable gloves, and protective clothing.[3][4] In
case of inadequate ventilation, a vapor respirator may be necessary.

» Ventilation: All handling and preparation for disposal should be performed in a well-ventilated
area, such as a chemical fume hood, to avoid inhalation of vapors.[3]

o Spill Management: In the event of a spill, evacuate non-essential personnel.[3] Absorb the
spill with an inert, non-combustible material (e.g., sand, Chemizorb®) and collect it into a
suitable container for disposal.[5] Do not let the product enter drains.

Step-by-Step Disposal Protocol
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The disposal of chemical waste like Triethylene glycol divinyl ether is governed by federal,
state, and local regulations. Laboratories must manage this substance as a regulated
hazardous waste from the moment it is generated until its final disposal, a principle known as
"cradle-to-grave" management.[1][6][7]

Step 1: Hazardous Waste Determination

The first crucial step is to determine if the waste is hazardous. Laboratory personnel should
treat all waste chemicals as hazardous unless confirmed otherwise by an Environmental Health
and Safety (EHS) professional.[8] A waste is generally classified as hazardous if it exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed by
regulatory agencies like the EPA.[9] Triethylene glycol divinyl ether is a combustible liquid
with a flash point of 113 °C (235.4 °F).

Step 2: Use Designated Hazardous Waste Containers

» Compatibility: Use a container that is chemically compatible with Triethylene glycol divinyl
ether. Plastic containers are often preferred.[6][10] The original container may be used if it is
in good condition.

o Condition: Ensure the container is free from damage, securely closed to prevent leaks, and
properly sealed.[10]

e Mixing Waste: Do not mix Triethylene glycol divinyl ether with other incompatible wastes.
Specifically, keep it away from strong oxidizing agents and strong acids. Leave chemicals in
their original containers and avoid mixing them with other waste.

Step 3: Proper Labeling

Proper labeling is a critical compliance requirement.

e As soon as waste is added to the container, it must be labeled.[8]
e The label must clearly state the words "Hazardous Waste."[11]

o The full chemical name, "Triethylene glycol divinyl ether,” must be written out (no
abbreviations).
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 Include an indication of the waste's hazards (e.g., pictogram or NFPA diamond).[11]
e Add the contact information for the responsible laboratory personnel.[8]
Step 4: Accumulate Waste in a Satellite Accumulation Area (SAA)

Location: The SAA must be at or near the point of waste generation and under the control of
laboratory personnel.[6][11] Waste should not be moved from one SAA to another.[11]

Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.[6][8]
[9] Once this limit is reached, the waste must be removed by EHS within three days.[6][9]

Secondary Containment: Store hazardous waste containers in secondary containment (such
as a tub or bucket) to prevent spills from reaching drains.[8][10]

Segregation: Incompatible wastes must be segregated within the SAA.[8][10]
Step 5: Arrange for Disposal

Contact EHS: Once a container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to schedule a pickup.[6][9]

Documentation: Complete any required waste disposal forms or tags provided by your
institution.[8][9]

Professional Disposal: The EHS department will transfer the waste to a licensed hazardous
waste disposal company.[9] Disposal methods may include treatment at a designated facility
or incineration in a chemical incinerator equipped with an afterburner and scrubber. Never
dispose of this chemical down the drain or in regular trash.[10][11]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data related to the safe handling and disposal
of Triethylene glycol divinyl ether.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://www.benchchem.com/product/b1587675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property | Regulation

Value /| Guideline Source(s)

Chemical Properties

Flash Point 113 °C/ 235.4 °F (closed cup)

Boiling Point 120-126 °C /18 mmHg

Density 0.99 g/mL at 25 °C

Water Solubility 30.7 g/lLat 25 °C [3]
Regulatory Storage Limits

Max. Volume in SAA 55 gallons [61[81[9]
Max. Volume of Acutely Toxic

Waste in SAA 1 quart [elEE](]
Toxicity Data

Toxicity to Fish (LC50) > 100 mg/L (96 h) [3]
Toxicity to Daphnia (EC50) > 100 mg/L (48 h) [3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of laboratory chemical waste such as Triethylene glycol divinyl ether.
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Caption: Workflow for the safe disposal of laboratory chemical waste.
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Experimental Protocols for Waste Characterization

In the context of waste disposal, a key "experimental protocol” is the Toxicity Characteristic
Leaching Procedure (TCLP). This laboratory method is mandated by the U.S. Environmental
Protection Agency (EPA) to determine if a waste is characteristically hazardous due to toxicity.

Objective: The TCLP is designed to simulate the leaching a waste might undergo if disposed of
in a landfill. The resulting liquid, called the leachate, is analyzed to see if it contains any of the
40 specified contaminants at concentrations above the regulatory limits.

Methodology Overview (EPA Method 1311):

o Sample Preparation: A sample of the waste is obtained. For liquid wastes containing less
than 0.5% solid material, the liquid itself is considered the leachate. For other wastes, the
liquid and solid phases are separated.

o Extraction: The solid phase of the waste is reduced in size if necessary and then placed in
an extraction vessel with a specified extraction fluid. The fluid is typically an acetic acid
solution with a pH chosen based on the alkalinity of the waste sample.

e Tumbling: The vessel is tumbled end-over-end in a rotary agitation device for 18 hours to
simulate the leaching process.

o Leachate Analysis: After tumbling, the liquid leachate is separated from the solid waste by
filtration. This leachate is then analyzed using appropriate analytical chemistry methods to
determine the concentration of specific contaminants.

o Comparison to Regulatory Limits: The measured concentrations in the leachate are
compared to the regulatory levels defined in 40 CFR 261.24. If the concentration of any
listed contaminant exceeds its regulatory threshold, the waste is classified as a toxic
hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of Triethylene Glycol Divinyl Ether in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587675#triethylene-glycol-divinyl-ether-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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